4-Isothiocyanatophenyl alpha-D-mannopyranoside
4-Isothiocyanatophenyl alpha-D-mannopyranoside
Brand Name:
Vulcanchem
CAS No.:
96345-79-8
VCID:
VC21138002
InChI:
InChI=1S/C13H15NO6S/c15-5-9-10(16)11(17)12(18)13(20-9)19-8-3-1-7(2-4-8)14-6-21/h1-4,9-13,15-18H,5H2/t9-,10-,11+,12+,13+/m1/s1
SMILES:
C1=CC(=CC=C1N=C=S)OC2C(C(C(C(O2)CO)O)O)O
Molecular Formula:
C13H15NO6S
Molecular Weight:
313.33 g/mol
4-Isothiocyanatophenyl alpha-D-mannopyranoside
CAS No.: 96345-79-8
Cat. No.: VC21138002
Molecular Formula: C13H15NO6S
Molecular Weight: 313.33 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 96345-79-8 |
|---|---|
| Molecular Formula | C13H15NO6S |
| Molecular Weight | 313.33 g/mol |
| IUPAC Name | (2R,3S,4S,5S,6R)-2-(hydroxymethyl)-6-(4-isothiocyanatophenoxy)oxane-3,4,5-triol |
| Standard InChI | InChI=1S/C13H15NO6S/c15-5-9-10(16)11(17)12(18)13(20-9)19-8-3-1-7(2-4-8)14-6-21/h1-4,9-13,15-18H,5H2/t9-,10-,11+,12+,13+/m1/s1 |
| Standard InChI Key | RWANFUZQWINQBY-BNDIWNMDSA-N |
| Isomeric SMILES | C1=CC(=CC=C1N=C=S)O[C@@H]2[C@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O |
| SMILES | C1=CC(=CC=C1N=C=S)OC2C(C(C(C(O2)CO)O)O)O |
| Canonical SMILES | C1=CC(=CC=C1N=C=S)OC2C(C(C(C(O2)CO)O)O)O |
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